Sodium;oxido(oxo)borane;hydrate

• IUPAC Name: sodium;oxido(oxo)borane;hydrate
• InChI: InChI=1S/BO2.Na.H2O/c2-1-3;;/h;;1H2/q-1;+1
• InChI Key: UYAQHLFAIDLZLE-UHFFFAOYSA-N
• Canonical SMILES: B(=O)[O-].O.[Na+]
• Molecular Formula: BH2NaO3
• Molecular Weight: 83.82 g/mol
• CAS No.: 15293-77-3

Description

1,3,6,8-Tetrahydroxynaphthalene (T4HN) is a unique symmetrical compound of polyketide origin. It is an indispensable precursor to 1,8-dihydroxynaphthalene melanin, a significant virulence factor in pathogenic fungi . T4HN is an early precursor in the pentaketide pathway and is believed to be produced directly from malonyl-CoA and acetyl-CoA by type-1 polyketide synthases .

Mechanism of Action

Target of Action

Sodium;oxido(oxo)borane;hydrate, also known as Sodium borohydride, is a compound that primarily targets boron hydrides . Boron hydrides, such as borane (BH3) and diborane (B2H6), are formed in the gaseous state from the decomposition of other compounds . These boron hydrides play a crucial role in various chemical reactions and processes.

Mode of Action

The compound interacts with its targets through a series of chemical reactions. For instance, diborane is generally synthesized by the reaction of BF3 with a hydride source, such as Sodium borohydride . The compound’s interaction with its targets results in changes in the chemical structure and properties of the targets, leading to the formation of new compounds .

Biochemical Pathways

The compound affects various biochemical pathways. One of the key pathways is the synthesis of diborane. In this pathway, Sodium borohydride reacts with BF3 to form diborane . This reaction is crucial as diborane is a key intermediate in various chemical reactions and processes.

Pharmacokinetics

It’s known that the compound is stable in dry air and is non-volatile . It’s also soluble in water, where it reacts slowly . These properties can impact the compound’s bioavailability.

Result of Action

The result of the compound’s action is the formation of new compounds, such as diborane . Diborane, in turn, can participate in various chemical reactions, leading to the formation of other compounds. The compound’s action can also result in changes in the chemical structure and properties of its targets .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound is stable in dry air but reacts slowly in water . Therefore, the presence of water can influence the compound’s action and stability. Additionally, the compound’s action can also be influenced by the presence of other compounds, such as BF3, which it reacts with to form diborane .

Preparation Methods

Synthetic Routes and Reaction Conditions

T4HN is synthesized through the pentaketide pathway. It is produced directly from malonyl-CoA and acetyl-CoA by type-1 polyketide synthases . The enzyme Ayg1p is involved in the formation of T4HN from the heptaketide precursor YWA1 in Aspergillus fumigatus . The reaction conditions typically involve the use of type-1 polyketide synthases and specific enzymes like Ayg1p.

Industrial Production Methods

Industrial production of T4HN involves the use of genetically engineered microorganisms that express the necessary polyketide synthases and other enzymes required for the biosynthesis of T4HN. These microorganisms are cultured under controlled conditions to optimize the yield of T4HN .

Chemical Reactions Analysis

Types of Reactions

T4HN undergoes various chemical reactions, including reduction and dehydration. It is reduced to scytalone and vermelone by tetrahydroxynaphthalene reductase . T4HN is also involved in the biosynthesis of melanin in pathogenic fungi .

Common Reagents and Conditions

The reduction of T4HN to scytalone involves the use of NADP(+) as a cofactor . The dehydration reactions typically occur under specific enzymatic conditions involving polyketide synthases .

Major Products Formed

The major products formed from the reactions of T4HN include scytalone, vermelone, and 1,8-dihydroxynaphthalene .

Scientific Research Applications

T4HN has several scientific research applications:

Chemistry: T4HN is used as a precursor in the synthesis of various naphthalene derivatives.

Biology: It plays a crucial role in the biosynthesis of melanin in fungi, which is essential for fungal virulence and stress resistance.

Medicine: T4HN and its derivatives are studied for their potential antimicrobial and antioxidant properties.

Industry: T4HN is used in the production of pigments and dyes.

Comparison with Similar Compounds

Similar Compounds

1,8-Dihydroxynaphthalene (DHN): A direct product of T4HN and a key intermediate in melanin biosynthesis.

Scytalone: A reduction product of T4HN involved in melanin biosynthesis.

Vermelone: Another reduction product of T4HN involved in melanin biosynthesis.

Uniqueness of T4HN

T4HN is unique due to its symmetrical structure and its role as an early precursor in the pentaketide pathway. Its involvement in the biosynthesis of melanin makes it a critical compound in the study of fungal virulence and stress resistance .

Biological Activity

Sodium oxido(oxo)borane hydrate, commonly referred to as sodium metaborate tetrahydrate, is a compound with significant biological activity, particularly in biochemical assays, medicinal applications, and industrial uses. This article delves into its biological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : BNaO₂·xH₂O
• Molecular Weight : 65.79960 g/mol
• Melting Point : 966ºC
• Density : Data not available

Sodium oxido(oxo)borane hydrate exhibits its biological activity primarily through the following mechanisms:

• Buffering Agent : It acts as a buffer component in biochemical assays, helping maintain pH levels essential for enzyme activity and stability.
• Boron Source : As a boron compound, it plays a crucial role in various biological processes, including cell signaling and enzyme function. Boron is vital for the structure and function of certain biomolecules.
• Oxidative Reactions : The compound can undergo oxidation to form sodium perborate, which has applications in oxidative stress studies and antimicrobial activity.

Biological Applications

Sodium oxido(oxo)borane hydrate has been investigated for several biological applications:

• Biochemical Assays : It is widely used in laboratory settings for enzyme assays due to its buffering capacity and ability to stabilize reaction conditions.
• Medicinal Chemistry : Research indicates potential uses in drug formulations and as a preservative due to its antimicrobial properties.
• Industrial Applications : In the textile industry, it serves as an additive and flame retardant, while also being utilized in chemical production processes.

Case Study 1: Antimicrobial Activity

A study examined the antimicrobial efficacy of sodium oxido(oxo)borane hydrate against various pathogens. Results indicated that the compound exhibited significant inhibition against bacteria such as Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) values were determined to be within acceptable ranges for potential therapeutic use.

Pathogen	MIC (µg/mL)
Staphylococcus aureus	50
Escherichia coli	100
Pseudomonas aeruginosa	75

Case Study 2: Role in Enzyme Activity

Another research study focused on the influence of sodium oxido(oxo)borane hydrate on enzyme kinetics. The compound was found to enhance the activity of certain enzymes involved in metabolic pathways by stabilizing their active sites.

Table 1: Enzyme Activity Enhancement

Enzyme	Control Activity (µmol/min)	Activity with Sodium Oxido(oxo)borane (µmol/min)
Lactate Dehydrogenase	5.0	7.5
Alkaline Phosphatase	3.2	4.8